Cas no 690959-38-7 (Galanthaminone hydrobromide)

• Product Name: Galanthaminone hydrobromide
• CAS No: 690959-38-7
• MF: C₁₇H₂₀BrNO₃
• MW: 366.249604225159
• CID: 1036929
• PubChem ID: 71463839
• Update Time: 2025-05-21

Galanthaminone hydrobromide Chemical and Physical Properties

Names and Identifiers

• Galanthaminone hydrobromide
• DTXSID80855732
• (1S,12S)-9-methoxy-4-methyl-11-oxa-4-azatetracyclo[8.6.1.01,12.06,17]heptadeca-6(17),7,9,15-tetraen-14-one;hydrobromide
• narwedine hydrobromide
• Galanthaminonehydrobromide
• (4aS,8aS)-3-Methoxy-11-methyl-4a,5,9,10,11,12-hexahydro-6H-[1]benzofuro[3a,3,2-ef][2]benzazepin-6-one--hydrogen bromide (1/1)
• 690959-38-7
• A854193
• 6H-Benzofuro[3a,3,2-ef][2]benzazepin-6-one,4a,5,9,10,11,12-hexahydro-3-methoxy-11-methyl-, (4aS,8aS)-

• Inchi： 1S/C17H19NO3.BrH/c1-18-8-7-17-6-5-12(19)9-14(17)21-16-13(20-2)4-3-11(10-18)15(16)17;/h3-6,14H,7-10H2,1-2H3;1H/t14-,17-;/m0./s1
• InChI Key： CDYBLLXNBATMBY-RVXRQPKJSA-N
• SMILES： Br.O1C2C(=CC=C3CN(C)CC[C@]4(C=CC(C[C@H]14)=O)C=23)OC

Computed Properties

• Exact Mass: 365.0627
• Monoisotopic Mass: 365.06266g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 1
• Complexity: 477
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 38.8Ų

Experimental Properties

• PSA: 38.77

Additional information on Galanthaminone hydrobromide

Galanthaminone Hydrobromide (CAS No. 690959-38-7): A Comprehensive Overview

Galanthaminone hydrobromide (CAS No. 690959-38-7) is a chemically modified derivative of galanthamine, a naturally occurring alkaloid found in plants such as snowdrops (Galanthus spp.). This compound has garnered significant attention in recent years due to its potential applications in neuroscience and pharmacology. With the increasing global focus on cognitive health and neurodegenerative diseases, Galanthaminone hydrobromide has become a subject of interest for researchers and pharmaceutical developers alike.

The chemical structure of Galanthaminone hydrobromide includes a hydrobromide salt form, which enhances its solubility and stability, making it more suitable for various research and potential therapeutic applications. Its molecular formula and weight are key identifiers in chemical databases, ensuring precise referencing in scientific literature. The compound's unique properties have led to its exploration in studies related to acetylcholinesterase inhibition, a mechanism that is crucial in addressing cognitive decline.

One of the most discussed topics in the scientific community today is the search for novel compounds that can support brain health. Galanthaminone hydrobromide is often compared to its parent compound, galanthamine, which is already used in medications for Alzheimer's disease. Researchers are investigating whether Galanthaminone hydrobromide could offer similar or even improved benefits, such as enhanced bioavailability or reduced side effects. This aligns with the growing public interest in nootropics and cognitive enhancers, as evidenced by frequent searches for "natural brain boosters" and "Alzheimer's research breakthroughs."

In addition to its potential neurological applications, Galanthaminone hydrobromide is also studied for its role in other biological processes. For instance, some preliminary research suggests it may have antioxidant properties, which could contribute to cellular protection against oxidative stress. This aspect is particularly relevant given the current trend toward anti-aging and longevity research, where compounds with antioxidant capabilities are highly sought after.

The synthesis and production of Galanthaminone hydrobromide require specialized knowledge in organic chemistry. Laboratories handling this compound must adhere to strict quality control measures to ensure purity and consistency. The demand for high-quality Galanthaminone hydrobromide has risen in tandem with the expansion of preclinical and clinical studies exploring its effects. Suppliers and manufacturers often highlight its CAS number (690959-38-7) to facilitate accurate identification and procurement.

From a market perspective, Galanthaminone hydrobromide is part of a broader category of bioactive alkaloids that are increasingly used in pharmaceutical and nutraceutical formulations. The compound's potential to address unmet medical needs in neurodegenerative disorders positions it as a valuable candidate for further development. Investors and stakeholders in the life sciences sector are closely monitoring advancements related to this compound, especially as the global burden of dementia continues to rise.

For researchers and professionals seeking detailed information about Galanthaminone hydrobromide, reliable sources include peer-reviewed journals, chemical databases, and specialized suppliers. The compound's CAS number (690959-38-7) serves as a critical reference point for accessing accurate data. Additionally, online forums and scientific communities frequently discuss its properties and potential, reflecting the compound's relevance in contemporary research.

In summary, Galanthaminone hydrobromide (CAS No. 690959-38-7) represents a promising area of study in the fields of neuroscience and pharmacology. Its unique chemical properties, combined with the growing demand for cognitive health solutions, make it a compound of significant interest. As research progresses, Galanthaminone hydrobromide may well emerge as a key player in the development of next-generation therapeutics for brain-related conditions.